(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide
• InChI: InChI=1S/C12H20N4O2/c1-15(2)7-5-6-11(17)13-8-10-9-16(3)14-12(10)18-4/h5-6,9H,7-8H2,1-4H3,(H,13,17)/b6-5+
• InChI Key: MCMWOEXBFNWANT-AATRIKPKSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)CNC(=O)C=CCN(C)C
• Isomeric SMILES: CN1C=C(C(=N1)OC)CNC(=O)/C=C/CN(C)C
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol

Description

(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide, also known as DMAMCL, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. DMAMCL is a versatile molecule that exhibits unique properties, making it a promising candidate for future research.

Mechanism of Action

(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide exerts its pharmacological effects by modulating the activity of various enzymes and receptors in the body. It has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has also been shown to interact with opioid receptors, leading to analgesic effects.
Biochemical and Physiological Effects:
(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, leading to their death. (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has been shown to possess analgesic properties by interacting with opioid receptors in the central nervous system.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high purity. It also exhibits a wide range of pharmacological effects, making it a versatile molecule for research. However, (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research involving (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide. One potential area of interest is the development of (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide-based drugs for the treatment of cancer and inflammatory conditions. Another area of interest is the study of (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide's interactions with various enzymes and receptors, which may lead to the discovery of new drug targets. Finally, the development of new synthesis methods for (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide may lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide involves the reaction of 3-methoxy-1-methylpyrazol-4-ylmethylamine with (E)-4-(dimethylamino)but-2-enoyl chloride. The reaction is carried out in the presence of a base, typically triethylamine, and a solvent such as dichloromethane or tetrahydrofuran. The resulting product is purified using column chromatography, yielding (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide in high purity.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. In addition, (E)-4-(Dimethylamino)-N-[(3-methoxy-1-methylpyrazol-4-yl)methyl]but-2-enamide has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions.